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Compound of Interest

Compound Name: Vanox ZMTI

Cat. No.: B13795527

An Essential Antioxidant for Material Science and Beyond

Introduction

CAS number 61617-00-3, chemically known as Zinc bis(4-methyl-1H-benzimidazole-2-thiolate),
is a coordination compound with significant industrial applications, primarily as a non-staining
antioxidant in the rubber industry.[1][2] It is also referred to by various synonyms, including 4,
(5)-Methyl Mercapto Benzimidazole Zinc Salt, Zinc 2-mercaptotoluimidazole, and trade names
such as Vanox ZMTI and Vulkanox ZMB 2.[1][3][4] This technical guide provides a
comprehensive overview of the properties, characterization, and potential mechanisms of
action of this compound, tailored for researchers, scientists, and professionals in drug
development and material science.

Chemical and Physical Properties

Zinc bis(4-methyl-1H-benzimidazole-2-thiolate) is a stable coordination complex formed
between zinc (Il) ions and two 4-methyl-1H-benzimidazole-2-thiolate ligands. The presence of
the benzimidazole moiety, a well-known pharmacophore, coupled with the essential trace
element zinc, imparts unique chemical and biological characteristics to the molecule.[1]

Structure and Identification

The molecular structure of CAS 61617-00-3 consists of a central zinc atom coordinated with
the sulfur and nitrogen atoms of two methyl-mercaptobenzimidazole ligands.
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Table 1: Chemical Identification of CAS 61617-00-3

Identifier Value
CAS Number 61617-00-3[1][5]

zinc bis(4-methyl-1H-benzimidazole-2-thiolate)
IUPAC Name

[4]

Molecular Formula

C16H14N4S2Zn[2][4]

Molecular Weight 391.83 g/mol [6]
inChi INChl=1S/2C8H8N2S.Zn/c21-5-3-2-4-6-7(5)10-
n
8(11)9-6;/h22-4H,1H3,(H2,9,10,11);/q;;+2/p-2[7]
InChiKey GHPJYLIEFFVDGR-UHFFFAQYSA-L[7]
CC1=C2C(=CC=C1)NC(=N2)
SMILES

[S-].CC1=C2C(=CC=C1)NC(=N2)[S-].[Zn+2][4]

Physicochemical Properties

The compound is typically a white to pale yellow or cream-colored powder.[2][8] It is

characterized by its high melting point and low solubility in water.

Table 2: Physicochemical Properties of CAS 61617-00-3

Property Value

Appearance White to pale yellow/cream powder[2][8]
Melting Point > 270 °C[2]

Solubility Insoluble in water, soluble in ethanol.[2]

Water Solubility

32 mglL at 20 °C[6]

LogP

0.4 at 25 °C[7]

Characterization and Analysis
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A comprehensive characterization of CAS 61617-00-3 involves various spectroscopic and
analytical techniques to confirm its identity, purity, and structural integrity. While specific
experimental data for this compound is not readily available in public literature, this section
outlines the standard methodologies employed for the characterization of similar metal-
benzimidazole complexes.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information on the proton environment in the molecule. Expected
signals would correspond to the aromatic protons of the benzimidazole ring and the methyl
group protons.

o 18C NMR: Reveals the carbon skeleton of the compound. Resonances for the aromatic
carbons, the methyl carbon, and the thione carbon would be anticipated.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is used to identify the
functional groups present in the molecule. Characteristic vibrational bands would be
expected for N-H, C-H (aromatic and aliphatic), C=N, and C=S stretching, as well as the Zn-
N and Zn-S coordination bonds.[9][10]

o Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern of the compound, confirming its molecular formula.

Thermal Analysis

e Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These
techniques are used to evaluate the thermal stability of the compound. TGA measures the
change in mass as a function of temperature, indicating decomposition points, while DSC
detects heat flow changes associated with phase transitions like melting and decomposition.

Synthesis Methodology

Although a detailed, step-by-step synthesis protocol for CAS 61617-00-3 is not widely
published, a general synthetic approach for zinc-benzimidazole complexes involves the
reaction of a benzimidazole derivative with a suitable zinc salt in an appropriate solvent.
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Caption: Generalized synthesis workflow for CAS 61617-00-3.

Antioxidant Properties and Mechanism of Action

The primary application of CAS 61617-00-3 is as an antioxidant, particularly in rubber
formulations where it prevents degradation caused by heat and oxidation.[3] Its antioxidant
activity is attributed to the synergistic effects of the benzimidazole moiety and the central zinc
ion.

In Vitro Antioxidant Activity Assessment

The antioxidant potential of benzimidazole derivatives is commonly evaluated using several in
vitro assays that measure their ability to scavenge free radicals.

o DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

o

Prepare a stock solution of the test compound in a suitable solvent (e.g., ethanol).

o

Prepare a fresh solution of DPPH in ethanol.

[¢]

In a 96-well plate, add various concentrations of the test compound to the DPPH solution.

[¢]

Incubate the plate in the dark at room temperature for 30 minutes.

o

Measure the absorbance at 517 nm.
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o Calculate the percentage of radical scavenging activity.

o ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging
Assay:.

[¢]

Generate the ABTS radical cation (ABTSe+) by reacting ABTS with potassium persulfate.

Dilute the ABTSe+ solution with a buffer (e.g., phosphate buffer, pH 7.4) to a specific

[e]

absorbance.

Add different concentrations of the test compound to the diluted ABTSe+ solution.

[e]

After a set incubation time, measure the absorbance at 734 nm.

o

[¢]

Determine the percentage of inhibition of the ABTSe+ radical.[11]
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Caption: General workflow for in vitro antioxidant assays.

Potential Signaling Pathways in Antioxidant Action

While specific studies on the signaling pathways modulated by CAS 61617-00-3 are lacking,
the antioxidant effects of zinc and benzimidazole derivatives are known to involve several
cellular mechanisms.
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» Role of Zinc in Oxidative Stress: Zinc is a crucial cofactor for the antioxidant enzyme
copper/zinc-superoxide dismutase (Cu/Zn-SOD), which catalyzes the dismutation of
superoxide radicals.[12][13] Zinc also induces the expression of metallothioneins, which are
cysteine-rich proteins that can scavenge reactive oxygen species (ROS).[13][14]
Furthermore, zinc can compete with redox-active metals like iron and copper for binding
sites on macromolecules, thereby preventing the generation of hydroxyl radicals via the
Fenton reaction.[12]

e Nrf2 Signaling Pathway: The transcription factor Nrf2 (Nuclear factor erythroid 2-related
factor 2) is a master regulator of the cellular antioxidant response.[14] Upon activation by
oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response
Element (ARE), leading to the transcription of various antioxidant and detoxification
enzymes. Zinc has been shown to up-regulate Nrf2 activity.[14]
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Caption: Potential antioxidant signaling pathways involving zinc complexes.
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Applications

The primary and well-documented application of CAS 61617-00-3 is as a non-staining
antioxidant in the rubber industry.[1][2] It is used in the manufacturing of various rubber
products to enhance their durability and resistance to thermal and oxidative degradation. Its
non-staining nature makes it particularly suitable for light-colored and transparent rubber
goods.[2] There is also mention of its use in the preparation of impact-resistant interpenetrating
network anticorrosive coatings.[7][15]

Conclusion

CAS number 61617-00-3, or Zinc bis(4-methyl-1H-benzimidazole-2-thiolate), is a compound of
significant industrial importance, primarily valued for its antioxidant properties. While its
macroscopic properties and applications are well-established, a deeper understanding of its
specific molecular interactions and the detailed mechanisms underlying its antioxidant activity
requires further investigation. The experimental protocols and potential signaling pathways
outlined in this guide provide a framework for researchers and scientists to further explore the
characteristics and applications of this versatile molecule. The continued study of such
compounds is crucial for the development of advanced materials and potentially new
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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